Cas no 1094217-64-7 (3'-(Methylsulfonyl)-[1,1'-biphenyl]-3-ol)

• Product Name: 3'-(Methylsulfonyl)-[1,1'-biphenyl]-3-ol
• CAS No: 1094217-64-7
• MF: C₁₃H₁₂O₃S
• MW: 248.297582626343
• MDL: MFCD11519436
• CID: 1036798
• PubChem ID: 53218678
• Update Time: 2025-11-01

3'-(Methylsulfonyl)-[1,1'-biphenyl]-3-ol Chemical and Physical Properties

Names and Identifiers

• 3'-(Methylsulfonyl)-[1,1'-biphenyl]-3-ol
• 3-(3-methylsulfonylphenyl)phenol
• 3'-Methanesulfonyl-biphenyl-3-ol
• AK128230
• AM807684
• KB-233623
• MolPort-015-145-651
• 3-(3-Methylsulfonylphenyl)phenol, 95%
• MFCD11519436
• 1094217-64-7
• 3'-(Methanesulfonyl)[1,1'-biphenyl]-3-ol
• DTXSID60683595

• MDL： MFCD11519436
• Inchi： 1S/C13H12O3S/c1-17(15,16)13-7-3-5-11(9-13)10-4-2-6-12(14)8-10/h2-9,14H,1H3
• InChI Key： HIHRWLIGRIDMDL-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C2C=CC=C(C=2)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 248.05071541g/mol
• Monoisotopic Mass: 248.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.8Ų

Additional information on 3'-(Methylsulfonyl)-[1,1'-biphenyl]-3-ol

Comprehensive Overview of 3'-(Methylsulfonyl)-[1,1'-biphenyl]-3-ol (CAS No. 1094217-64-7): Properties, Applications, and Research Insights

The compound 3'-(Methylsulfonyl)-[1,1'-biphenyl]-3-ol (CAS No. 1094217-64-7) is a specialized organic molecule featuring a biphenyl core substituted with a hydroxyl group at the 3-position and a methylsulfonyl moiety at the 3'-position. This unique structural arrangement endows it with distinct chemical and physical properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its molecular formula and precise weight are often scrutinized for purity and application-specific modifications.

In recent years, the demand for sulfonyl-containing compounds like 3'-(Methylsulfonyl)-[1,1'-biphenyl]-3-ol has surged due to their versatility in drug discovery. Researchers highlight its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with trends in targeted therapy and personalized medicine. The compound’s solubility and stability under physiological conditions are frequently explored topics in academic forums and patent literature.

From a synthetic perspective, the introduction of the methylsulfonyl group enhances electrophilicity, facilitating nucleophilic aromatic substitutions—a key reaction in medicinal chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with Good Manufacturing Practices (GMP). These methods address common user queries about quality control and batch-to-batch consistency.

Environmental and green chemistry considerations are also pivotal. Innovations in catalytic processes to synthesize 3'-(Methylsulfonyl)-[1,1'-biphenyl]-3-ol with minimal waste resonate with industry shifts toward sustainability. Discussions on biodegradability and eco-friendly solvents frequently appear in search trends, reflecting broader societal concerns.

Beyond pharmaceuticals, this compound finds niche applications in advanced materials, such as liquid crystals or polymer additives, where its thermal stability and electronic properties are leveraged. Patent databases reveal growing interest in these areas, particularly for high-performance coatings and electronic displays.

In summary, 3'-(Methylsulfonyl)-[1,1'-biphenyl]-3-ol (CAS No. 1094217-64-7) exemplifies the intersection of innovation and utility. Its multifaceted roles underscore the importance of structure-activity relationships and process optimization—topics dominating scientific discourse and search engine queries alike.